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Compound of Interest

Compound Name: GR 125743

Cat. No.: B1672115

For Researchers, Scientists, and Drug Development Professionals

Introduction

GR 125743 is a potent and selective antagonist of the serotonin 5-HT1B and 5-HT1D
receptors. These receptors are implicated in a variety of physiological and pathological
processes, including neurotransmitter release, anxiety, and aggression. As such, GR 125743 is
a valuable pharmacological tool for investigating the role of 5-HT1B/1D receptors in preclinical
animal models. These application notes provide a summary of reported in vivo dosages,
detailed experimental protocols, and an overview of the relevant signaling pathways to guide
researchers in their study design.

Data Presentation: Quantitative Summary of In Vivo
Dosages

The following table summarizes the reported dosages of GR 125743 and the related 5-
HT1B/1D receptor antagonist, GR 127935, in various animal models. It is important to note that
optimal dosage can vary depending on the specific animal strain, age, sex, and the
experimental paradigm. Therefore, pilot studies are recommended to determine the most
effective dose for a particular research question.
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Animal

Compound
Model

Dosage
Range

Administrat
ion Route

Observed
Effect

Reference

GR 125743 Guinea Pig

0.3 mg/kg

Intraperitonea
I (i.p.)

Significant
decrease in
extracellular [1]
5-HT in the

frontal cortex.

GR 127935 Rat

land5
mg/kg

Intravenous

(i.v.)

Investigated
in
combination
with an SSRI
to study 5-HT

release.

GR 127935 Mouse

0.056 mg/kg

Not specified

Used to block
the effects of
a5-HT1B
receptor
agonist on
extracellular
5-HT levels.

Signaling Pathway

GR 125743 acts as an antagonist at 5-HT1B and 5-HT1D receptors, which are G-protein
coupled receptors (GPCRSs) negatively coupled to adenylyl cyclase through the Gai/o subunit.

Antagonism by GR 125743 blocks the downstream effects of agonist binding, thereby

preventing the inhibition of neurotransmitter release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Measurement of neurotransmitters from extracellular fluid in brain by in vivo microdialysis
and chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

o 2. Effect of a selective 5-HT reuptake inhibitor in combination with 5-HT1A and 5-HT1B
receptor antagonists on extracellular 5-HT in rat frontal cortex in vivo - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for GR 125743 in In
Vivo Animal Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672115#gr-125743-dosage-for-in-vivo-animal-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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